4-{3-[4-(2-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid

• IUPAC Name: 4-[3-[4-(2-fluorophenyl)piperazin-1-yl]-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C21H20FN3O4/c22-16-3-1-2-4-17(16)23-9-11-24(12-10-23)18-13-19(26)25(20(18)27)15-7-5-14(6-8-15)21(28)29/h1-8,18H,9-13H2,(H,28,29)
• InChI Key: YSKBXUBXPCPNAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4F
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-{3-[4-(2-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid involves complex organic reactions, including electrophilic fluorination and palladium-catalyzed displacement reactions. For instance, 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine was synthesized through electrophilic fluorination of a trimethylstannyl precursor, demonstrating the intricate steps required to introduce fluorine and other functional groups onto the core structure (Eskola et al., 2002).

Molecular Structure Analysis

The molecular structure of derivatives closely related to the target compound has been elucidated through various analytical techniques. For example, the crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid was determined, showing the piperazine ring adopts a chair conformation and revealing the dihedral angles between the piperazine and the benzene ring, indicative of the structural conformation these molecules tend to adopt (Faizi, Ahmad, & Golenya, 2016).

Chemical Reactions and Properties

Synthetic routes often explore the reactivity of fluorophenyl and piperazinyl groups under various conditions, leading to the formation of novel compounds with potential biological activities. For instance, novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives were synthesized, showcasing the versatility of the piperazinyl group in forming compounds with significant antibacterial activity (Asahina et al., 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, if it were a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use. For instance, if it were a drug, future research might focus on optimizing its pharmacological properties or investigating its potential for treating different diseases.